Cas no 400074-66-0 (1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine)

1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with a 2,4-dichlorophenyl group at the 1-position and a thienyl moiety at the 4-position, with an amine functional group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its dichlorophenyl and thienyl substituents enhance binding affinity in target interactions, while the pyrazole scaffold contributes to stability and reactivity. The compound is particularly useful in the synthesis of bioactive molecules, offering versatility in medicinal chemistry applications. High purity and well-defined synthetic routes ensure consistent performance in research and development settings.

1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine structure

400074-66-0 structure

Product Name:1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine

CAS No:400074-66-0

MF:C₁₃H₉Cl₂N₃S

MW:310.201658964157

CID:4650712

Update Time:2025-10-05

1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine
- 1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-ylamine
- 1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine
- Inchi： 1S/C13H9Cl2N3S/c14-8-3-4-11(10(15)6-8)18-7-9(13(16)17-18)12-2-1-5-19-12/h1-7H,(H2,16,17)
- InChI Key： DWULUPISBUSWSB-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(Cl)C=C2Cl)C=C(C2SC=CC=2)C(N)=N1

1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D143490-0.5mg	1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0		0.5mg	$ 50.00	2022-06-05
TRC	D143490-1mg	1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0		1mg	$ 80.00	2022-06-05
TRC	D143490-2.5mg	1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0		2.5mg	$ 155.00	2022-06-05
Key Organics Ltd	11B-013-1MG	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	11B-013-5MG	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	11B-013-10MG	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	11B-013-0.5G	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	11B-013-1G	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	11B-013-5G	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	11B-013-10G	1-(2,4-dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine	400074-66-0	>90%	10g	£5775.00	2025-02-09

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Additional information on 1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine

Research Brief on 1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine (CAS: 400074-66-0)

1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine (CAS: 400074-66-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a modulator of key biological pathways and its potential use in drug development. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, biological activity, and future research directions.

The compound's structural features, including the dichlorophenyl and thienyl substituents, contribute to its unique interactions with biological targets. Recent investigations have focused on its ability to inhibit specific enzymes or receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine exhibits potent inhibitory activity against a kinase involved in tumor progression, suggesting its potential as an anticancer agent.

In addition to its kinase inhibitory properties, this compound has shown promise in modulating inflammatory responses. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that it effectively suppresses the production of pro-inflammatory cytokines in vitro, indicating its potential application in treating inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Further research has explored the compound's interactions with the central nervous system (CNS). Preliminary data from a 2023 preprint on bioRxiv suggest that 1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine may cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. However, these findings require validation through additional in vivo studies.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent computational and structure-activity relationship (SAR) studies have provided insights into modifying its scaffold to enhance potency and reduce toxicity. For example, a 2023 paper in ACS Chemical Biology proposed specific structural modifications to improve the compound's binding affinity for its intended targets.

In conclusion, 1-(2,4-Dichlorophenyl)-4-(2-thienyl)-1H-pyrazol-3-amine represents a versatile scaffold with potential applications in multiple therapeutic areas. Ongoing research aims to elucidate its full pharmacological potential and translate these findings into clinical candidates. Future studies should focus on in vivo efficacy, safety profiling, and the development of derivatives with improved therapeutic indices.